2-{1-[(3-isopropyl-5-isoxazolyl)carbonyl]-2-pyrrolidinyl}pyridine

• IUPAC Name: (3-propan-2-yl-1,2-oxazol-5-yl)-(2-pyridin-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C16H19N3O2/c1-11(2)13-10-15(21-18-13)16(20)19-9-5-7-14(19)12-6-3-4-8-17-12/h3-4,6,8,10-11,14H,5,7,9H2,1-2H3
• InChI Key: GKGYCYSOBKZWKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)N2CCCC2C3=CC=CC=N3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves innovative methods such as flash vacuum pyrolysis and [3+3] cyclocondensation, highlighting the versatility and creativity in the chemical synthesis of complex heterocyclic compounds. These methods provide pathways to synthesize multifunctional substituted pyrazolo[3,4-b]pyridines and isoxazolo[5,4-b]pyridines, demonstrating the synthetic accessibility of such structures (Brown et al., 1994); (Dubovtsev et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques like X-ray crystallography, showcasing the importance of structural determination in understanding the properties and reactivity of these molecules. The fused-ring structure and the presence of substituents at strategic positions within the molecules play a crucial role in their chemical behavior and potential applications (Brown et al., 1994).

Chemical Reactions and Properties

Compounds within this class participate in cycloaddition reactions, highlighting their reactivity and potential for creating complex molecular architectures. The formal [3+3] cascade cyclocondensation is a notable reaction, contributing to the synthesis of compounds with diverse functional groups and structural complexity (Dubovtsev et al., 2017).